Cas no 1807137-05-8 (2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-carbonyl chloride
• CAS No: 1807137-05-8
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• CID: 4882427
• Update Time: 2025-06-25

2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-carbonyl chloride

• Inchi： 1S/C7H3ClF3NO2/c8-6(14)2-1-3(13)4(9)5(12-2)7(10)11/h1,7H,(H,12,13)
• InChI Key： DAIBZEGSMFXYRT-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C(=C(C(F)F)N1)F)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2

Additional information on 2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-carbonyl chloride

Introduction to 2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-carbonyl chloride (CAS No. 1807137-05-8)

2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-carbonyl chloride, with the CAS number 1807137-05-8, is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a fluorine atom, and a hydroxyl group, all of which contribute to its chemical reactivity and potential biological activity.

The synthesis of 2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-carbonyl chloride involves several intricate steps, typically starting from readily available starting materials. The difluoromethyl group is introduced through a selective fluorination process, while the hydroxyl group is generated via a hydroxylation reaction. The final step involves the formation of the carbonyl chloride moiety, which imparts high reactivity to the molecule. This synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production.

In recent years, 2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-carbonyl chloride has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceuticals. The presence of the difluoromethyl and fluorine groups enhances the lipophilicity and metabolic stability of the resulting compounds, which are crucial properties for drug candidates. Additionally, the hydroxyl group can participate in hydrogen bonding interactions with biological targets, potentially improving binding affinity and selectivity.

A notable example of the application of 2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-carbonyl chloride is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have explored its use in designing inhibitors for kinases, which are key targets in cancer therapy. The unique structural features of this compound allow it to form stable complexes with these enzymes, thereby inhibiting their activity and potentially leading to therapeutic benefits.

Beyond enzyme inhibition, 2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-carbonyl chloride has also shown promise in other therapeutic areas. Studies have demonstrated its potential as an antimicrobial agent, particularly against drug-resistant strains of bacteria. The compound's ability to disrupt bacterial cell walls and inhibit essential metabolic pathways makes it a valuable candidate for developing new antibiotics.

In addition to its pharmaceutical applications, 2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-carbonyl chloride has been investigated for its use in agrochemicals. Its high reactivity and stability make it suitable for synthesizing pesticides and herbicides with improved efficacy and reduced environmental impact. Researchers have reported that derivatives of this compound exhibit strong activity against various plant pathogens and pests, making them attractive candidates for agricultural applications.

The safety profile of 2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-carbonyl chloride is another important consideration in its development and use. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, ongoing monitoring and further research are necessary to ensure its safe use in various applications.

In conclusion, 2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-carbonyl chloride (CAS No. 1807137-05-8) is a highly versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features make it an attractive intermediate for synthesizing novel compounds with improved biological activity and therapeutic potential. As research in this area continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on various scientific fields.